B1576826 Plasticin-C2

Plasticin-C2

Cat. No.: B1576826
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Plasticin-C2 is a synthetic polymer developed for high-performance applications in biodegradable packaging and medical devices. Characterized by a polyhydroxyalkanoate (PHA) backbone with C2 alkyl side chains, it exhibits exceptional tensile strength (45–50 MPa) and thermal stability (melting point: 165–170°C) while maintaining biodegradability under industrial composting conditions . Its synthesis involves a metal-catalyzed copolymerization of ethylene glycol and β-butyrolactone, yielding a semi-crystalline structure with a molecular weight (Mw) of 120–150 kDa . This compound’s low water solubility (<0.1 g/L at 25°C) and high resistance to organic solvents make it ideal for rigid packaging, though its production cost remains higher than conventional plastics .

Properties

bioactivity

Antimicrobial

sequence

GLLSGILNSAGGLLGNLIGSLSN

Origin of Product

United States

Comparison with Similar Compounds

Research Implications and Limitations

  • Advantages : this compound’s balanced mechanical and environmental performance positions it as a viable alternative for single-use plastics in regulated markets (e.g., EU packaging directives) .
  • Challenges: Scalability issues and lack of recycling infrastructure for biodegradable polymers require further innovation in catalytic systems and waste management .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.